Cas no 38605-72-0 (1-chloro-9H-thioxanthen-9-one)

• Product Name: 1-chloro-9H-thioxanthen-9-one
• CAS No: 38605-72-0
• MF: C₁₃H₇ClOS
• MW: 246.712081193924
• CID: 923735
• PubChem ID: 618849
• Update Time: 2025-04-19

1-chloro-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-9H-thioxanthen-9-one
• 1-chlorothioxanthen-9-one
• 1-chloro-thioxanthen-9-one
• 1-Chlorthioxanthen-9-on
• 1-Chlor-thioxanthen-9-on
• 1-Chlorthioxanthon
• 9H-Thioxanthen-9-one, 1-chloro-
• AC1LDHZG
• CTK4I0223
• SureCN151907
• DTXSID40191926
• CHLOROTHIOXANTHONE
• F84415
• 1-chloro-thioxanthone
• AKOS001600291
• 1-Chloro-9H-thioxanthen-9-one #
• NS00030424
• MS-0343
• EU-0068202
• S7JG568NMQ
• EINECS 254-034-8
• SCHEMBL151907
• 10H-Dibenzo[b,E]thiopyran-10-one, 1-chloro-
• 38605-72-0
• DTXCID80114417

• Inchi： 1S/C13H7ClOS/c14-9-5-3-7-11-12(9)13(15)8-4-1-2-6-10(8)16-11/h1-7H
• InChI Key： YNSNJGRCQCDRDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C1C=CC=CC=1S2)=O

Computed Properties

• Exact Mass: 245.99071
• Monoisotopic Mass: 245.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes